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Introduction

Brass, an alloy primarily of copper and zinc, is a versatile material frequently employed in the
construction of cryogenic experimental apparatus. Its continued selection for components in
low-temperature systems is attributed to a favorable combination of mechanical, thermal, and
electrical properties that are maintained, and in some cases enhanced, at cryogenic
temperatures. This document provides an overview of the application of brass in cryogenic
environments, detailing its properties and providing protocols for its characterization.

Why Use Brass in Cryogenic Apparatus?

Brass alloys offer a unique set of characteristics that make them suitable for various
components in cryogenic systems, such as flanges, valves, heat exchangers, and electrical
connectors.

Key Advantages:

e Good Ductility and Toughness at Low Temperatures: Unlike many ferrous materials that
become brittle at cryogenic temperatures, brass and other face-centered cubic (f.c.c.) alloys
retain and often improve their ductility and toughness.[1] This prevents catastrophic failure of
components subjected to thermal stresses during cooling cycles.
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Adequate Mechanical Strength: The tensile strength and yield strength of brass increase as
the temperature decreases, providing enhanced structural integrity at cryogenic operating
conditions.

Good Thermal Conductivity: While not as conductive as pure copper, brass possesses
sufficient thermal conductivity for applications requiring efficient heat transfer, such as in heat
exchangers or for thermal anchoring of components. Its lower thermal conductivity compared
to copper can also be advantageous in applications where thermal isolation is desired.

Ease of Machinability and Fabrication: Brass is known for its excellent machinability,
allowing for the fabrication of complex components with high precision.[2][3] It can also be
readily soldered and brazed, facilitating the assembly of cryogenic systems.

Non-ferromagnetic Nature: Most brass alloys are non-magnetic, which is a critical
requirement for experiments sensitive to magnetic fields, such as those in nuclear magnetic
resonance (NMR) or quantum computing research.

Corrosion Resistance: Certain brass alloys, such as Naval Brass, exhibit good corrosion
resistance, which is beneficial in environments where condensation or exposure to corrosive
agents may occur.[2][4][5]

Cost-Effectiveness: Compared to other specialized cryogenic materials like titanium or nickel
alloys, brass is a relatively low-cost option.

Common Brass Alloys for Cryogenic Applications

The properties of brass can be tailored by varying the copper-to-zinc ratio and by adding other
alloying elements. The two most common classes are alpha brasses (less than 37% zinc),
which are ductile and can be cold worked, and alpha-beta (duplex) brasses (37-45% zinc),
which are harder and stronger.

o Cartridge Brass (UNS C26000, 70/30 Brass): This alpha brass is one of the most common
grades and is known for its excellent ductility and formability.[3][6][7][8] It is often used for
fasteners, electrical components, and other parts that are cold-formed.

o Naval Brass (UNS C46400): This is an alpha-beta brass with the addition of about 1% tin to
improve corrosion resistance, particularly against dezincification in seawater.[2][4][5][9][10] It
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offers higher strength than cartridge brass and is suitable for structural components.

e Aluminum Brass: The addition of aluminum enhances the alloy's strength and corrosion
resistance by forming a protective aluminum oxide layer on the surface.[11]

e Phosphor Bronze: While technically a bronze (copper-tin alloy), it is often used in similar
applications. The addition of phosphorus increases wear resistance, fatigue resistance, and
hardness, making it suitable for springs, bellows, and electrical contacts at cryogenic
temperatures.[12][13]

Data Presentation: Properties of Brass at Room and
Cryogenic Temperatures

The following tables summarize the available quantitative data for common brass alloys. It is
important to note that comprehensive cryogenic data for a wide range of brass alloys is not
always readily available in the public domain. The provided data is a combination of values
from the NIST cryogenic materials database and room-temperature specifications.

Table 1: Thermal Properties of Brass
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Cartridge
Temperature Naval Brass .
Property Brass (UNS Units
(K) (UNS C46400)
C26000)
Thermal
o 300 ~120[6] ~116[5] W/(m-K)
Conductivity

~80 (Calculated
77 - W/(m-K)
from NIST data)

~1.5 (Calculated
4 - W/(m-K)
from NIST data)

Specific Heat 300 377 380 J/(kg-K)
] Decreases Decreases
Cryogenic Trend o o
significantly significantly
Coefficient of
Thermal
Expansion 200 - - 106K
(Mean, from
293K to T)
100 - - 106 K-t
77 ~14.5 - 1078 K1t
4 ~16.7 - 10-6 K-t

Note: Thermal conductivity values for C26000 at 77K and 4K are estimated based on the
polynomial fit provided by the NIST Cryogenic Material Properties Database.[14] Specific heat
and thermal expansion generally decrease with decreasing temperature for most metals.[15]
[16]

Table 2: Mechanical Properties of Brass
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Cartridge

Naval Brass

Temperature Brass (UNS )
Property (UNS C46400) - Units

(K) C26000) -

Half-Hard
Annealed

Yield Strength

293 76 - 448|6] 172 - 455[5][10] MPa
(0.2% Offset)
Cryogenic Trend Increases Increases
Ultimate Tensile

293 303 - 896[6] 379 - 607[5][10] MPa
Strength
Cryogenic Trend Increases Increases
Elongation at

293 up to 66%I[6] up to 50%[2] %
Break

Generally Generally
Cryogenic Trend remains high or remains high or

increases increases
Young's Modulus 293 ~117[6][17] ~117[2][9] GPa

Cryogenic Trend

Increases slightly

Increases slightly

Note: The mechanical properties of brass at room temperature can vary significantly
depending on its temper (e.g., annealed, half-hard). At cryogenic temperatures, both yield and
tensile strength are expected to increase, while elongation generally remains high, indicating
good ductility.

Experimental Protocols
Protocol 1: Measurement of Thermal Conductivity of
Brass at Cryogenic Temperatures

Objective: To determine the thermal conductivity of a brass alloy sample as a function of
temperature in the range of 77 K to 300 K.
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Methodology: This protocol is based on the steady-state, guarded-comparative-longitudinal
heat flow technique, similar to that described in ASTM E1225.

Apparatus:

e Cryostat with a vacuum shroud and radiation shields.

o Sample holder with a heater at one end and a heat sink at the other.

o Calibrated temperature sensors (e.g., silicon diodes or thermocouples).

e DC power supply for the heater.

» Data acquisition system to measure temperature and heater power.

o Brass sample of known dimensions (typically a cylindrical rod).

Procedure:

» Sample Preparation: Machine the brass sample into a cylindrical rod of known length and
diameter. Drill small holes at specified locations along the length for the insertion of
temperature sensors.

e Mounting: Mount the sample in the cryostat, ensuring good thermal contact between one end
of the sample and the heat sink (cold finger) and the other end and the heater. Attach
temperature sensors at the designated points along the sample.

o Evacuation and Cooling: Evacuate the cryostat to a high vacuum (<10~> Torr) to minimize
convective heat transfer. Cool the heat sink using a cryogen (e.g., liquid nitrogen for 77 K).

o Steady-State Measurement: a. Apply a known DC power to the heater at the free end of the
sample. b. Allow the system to reach thermal equilibrium (steady state), where the
temperature at each sensor location is stable over time. c. Record the stable temperatures at
each sensor location and the power supplied to the heater.

» Data Calculation: Calculate the thermal conductivity (k) using the one-dimensional Fourier's
law of heat conduction: k= (Q * L) / (A* AT) where:
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[e]

Q is the heat flow rate (power supplied by the heater).

o

L is the distance between two temperature sensors.

[¢]

Ais the cross-sectional area of the sample.

[e]

AT is the temperature difference between the two sensors.

o Temperature Dependence: Repeat the measurement at different heat sink temperatures and
heater powers to obtain thermal conductivity as a function of temperature.

Protocol 2: Tensile Testing of Brass at Cryogenic
Temperatures

Objective: To determine the mechanical properties (yield strength, ultimate tensile strength, and
elongation) of a brass alloy at a specific cryogenic temperature (e.g., 77 K).

Methodology: This protocol is based on the principles outlined in ASTM E1450, "Standard Test
Method for Tension Testing of Structural Alloys in Liquid Helium."

Apparatus:

Universal Testing Machine (UTM) equipped with a cryostat and a load cell.

Cryogenic extensometer for strain measurement.

Dewar for liquid nitrogen.

Brass test specimen machined to ASTM standards (e.g., ASTM EB8).
Procedure:

e Specimen Preparation: Machine the brass specimen to the required dimensions as per
ASTM E8. Mark the gauge length on the specimen.

o System Setup: a. Install the cryostat on the UTM. b. Mount the specimen in the grips of the
testing machine within the cryostat. c. Attach the cryogenic extensometer to the specimen's
gauge section.
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» Cooling: Fill the cryostat with liquid nitrogen to submerge the specimen and grips completely.
Allow the specimen to reach thermal equilibrium at 77 K. Monitor the temperature with a
sensor placed near the specimen.

o Tensile Test: a. Apply a tensile load to the specimen at a constant crosshead speed. b.
Simultaneously record the load from the load cell and the elongation from the extensometer.
c. Continue the test until the specimen fractures.

o Data Analysis: a. Plot the stress (load/original cross-sectional area) versus strain (change in
length/original gauge length) curve. b. Determine the Yield Strength (typically at 0.2% offset).
c. Determine the Ultimate Tensile Strength (the maximum stress on the curve). d. Calculate
the percentage elongation after fracture by fitting the two broken halves of the specimen
together and measuring the final gauge length.

Mandatory Visualizations
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Caption: Material selection workflow for cryogenic apparatus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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